Cas no 1253792-66-3 (7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)

• Product Name: 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• CAS No: 1253792-66-3
• MF: C₁₀H₇N₃O₃S
• MW: 249.245880365372
• MDL: MFCD17011935
• CID: 1073723
• PubChem ID: 49758061
• Update Time: 2025-10-20

7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• 7-(methylthio)-1-(prop-2-ynyl)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• 7-(methylthio)-1-(prop-2-ynyl)-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1253792-66-3
• AKOS015852600
• DA-17570
• 7-(Methylthio)-1-(prop-2-yn-1-yl)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• A908459
• 7-methylsulfanyl-1-prop-2-ynylpyrimido[4,5-d][1,3]oxazine-2,4-dione

• MDL： MFCD17011935
• Inchi： 1S/C10H7N3O3S/c1-3-4-13-7-6(8(14)16-10(13)15)5-11-9(12-7)17-2/h1,5H,4H2,2H3
• InChI Key： BKHWZERISSTGEU-UHFFFAOYSA-N
• SMILES： S(C)C1N=CC2C(=O)OC(N(CC#C)C=2N=1)=O

Computed Properties

• Exact Mass: 249.02081227g/mol
• Monoisotopic Mass: 249.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.7Ų

7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD389594)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione

Recent Advances in the Study of 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione (CAS: 1253792-66-3)

The compound 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione (CAS: 1253792-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its pyrimido-oxazine core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the prop-2-ynyl and methylthio moieties significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study employed molecular docking and in vitro assays to validate the compound's interaction with key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).

In addition to its anti-inflammatory potential, 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione has shown promise as an anticancer agent. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, including non-small cell lung cancer (NSCLC) and colorectal adenocarcinoma. The mechanism of action appears to involve the inhibition of DNA topoisomerase II and the induction of apoptosis via the mitochondrial pathway. These findings were corroborated by flow cytometry and Western blot analyses.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent study in ACS Chemical Neuroscience (2024) explored the neuroprotective effects of 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione in models of Alzheimer's disease. The results indicated that the compound reduces amyloid-beta aggregation and mitigates oxidative stress in neuronal cells, suggesting a possible role in slowing disease progression. Further in vivo studies are warranted to confirm these effects.

Despite these promising findings, challenges remain in the development of 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound into clinical trials.

In conclusion, 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in treating inflammation, cancer, and neurodegenerative disorders. Future studies should focus on improving its drug-like properties and elucidating its precise molecular targets to facilitate its translation into clinical use.